Cas no 1806993-13-4 (2-Bromo-6-(difluoromethyl)-3-hydroxypyridine-4-carboxaldehyde)

• Product Name: 2-Bromo-6-(difluoromethyl)-3-hydroxypyridine-4-carboxaldehyde
• CAS No: 1806993-13-4
• MF: C₇H₄BrF₂NO₂
• MW: 252.012968063354
• CID: 4915058
• Update Time: 2025-06-13

2-Bromo-6-(difluoromethyl)-3-hydroxypyridine-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-(difluoromethyl)-3-hydroxypyridine-4-carboxaldehyde

• Inchi： 1S/C7H4BrF2NO2/c8-6-5(13)3(2-12)1-4(11-6)7(9)10/h1-2,7,13H
• InChI Key： MTKPGCYJSDDHMJ-UHFFFAOYSA-N
• SMILES： BrC1=C(C(C=O)=CC(C(F)F)=N1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 193
• XLogP3: 2.2
• Topological Polar Surface Area: 50.2

Additional information on 2-Bromo-6-(difluoromethyl)-3-hydroxypyridine-4-carboxaldehyde

Comprehensive Overview of 2-Bromo-6-(difluoromethyl)-3-hydroxypyridine-4-carboxaldehyde (CAS No. 1806993-13-4)

2-Bromo-6-(difluoromethyl)-3-hydroxypyridine-4-carboxaldehyde (CAS No. 1806993-13-4) is a highly specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique bromine and difluoromethyl substituents, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, featuring a hydroxypyridine core and an aldehyde functional group, makes it a valuable building block for drug discovery and material science applications.

In recent years, the demand for fluorinated pyridine derivatives like 2-Bromo-6-(difluoromethyl)-3-hydroxypyridine-4-carboxaldehyde has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in its potential role in developing kinase inhibitors and antimicrobial agents, aligning with the growing focus on targeted therapies and antibiotic resistance. The compound's CAS No. 1806993-13-4 is frequently searched in academic databases, reflecting its relevance in cutting-edge chemical studies.

The synthesis of 2-Bromo-6-(difluoromethyl)-3-hydroxypyridine-4-carboxaldehyde involves multi-step organic reactions, including halogenation and oxidation processes. Its bromo substituent facilitates further functionalization via cross-coupling reactions, while the difluoromethyl group contributes to lipophilicity—a critical factor in drug design. Analytical techniques such as NMR spectroscopy and HPLC are commonly employed to verify its purity, a topic often queried by quality control professionals.

From an industrial perspective, scalability and cost-efficiency are key concerns for CAS No. 1806993-13-4. Manufacturers are optimizing green chemistry protocols to reduce waste, addressing the pharmaceutical industry's push toward sustainable practices. Additionally, the compound's stability under varying pH conditions makes it a candidate for prodrug development, a trending topic in medicinal chemistry forums.

Beyond pharmaceuticals, 2-Bromo-6-(difluoromethyl)-3-hydroxypyridine-4-carboxaldehyde has potential applications in material science, particularly in designing fluorescent probes and coordination polymers. Its aldehyde moiety allows for Schiff base formation, enabling the creation of novel polymers with tunable properties. This versatility has sparked discussions in research communities about its role in advancing smart materials.

In summary, 2-Bromo-6-(difluoromethyl)-3-hydroxypyridine-4-carboxaldehyde (CAS No. 1806993-13-4) exemplifies the intersection of synthetic chemistry and applied sciences. Its structural features and functional groups position it as a pivotal compound in addressing contemporary challenges in drug discovery, sustainability, and advanced materials. As research progresses, this molecule is poised to remain a focal point in scientific literature and industrial innovation.